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Compound of Interest

Compound Name: Mutanolysin

Cat. No.: B13387153

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of
Mutanolysin stock solutions, ensuring optimal enzyme activity and longevity for various
research and development applications.

Introduction to Mutanolysin

Mutanolysin is a muralytic enzyme, specifically an N-acetylmuramidase, isolated from
Streptomyces globisporus.[1][2][3][4] It functions by cleaving the -N-acetylmuramyl-(1 - 4)-N-
acetylglucosamine linkage in the peptidoglycan of bacterial cell walls.[5] This lytic activity
makes it a crucial reagent for the gentle lysis of Gram-positive bacteria, particularly those
resistant to lysozyme, such as Streptococcus, Lactobacillus, Lactococcus, and Listeria. Its
application is vital in procedures requiring the isolation of high-quality nucleic acids (DNA and
RNA) and other cellular components.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the preparation and
storage of Mutanolysin stock solutions based on information from various suppliers and
protocols.

Table 1: Reconstitution of Lyophilized Mutanolysin
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Parameter

Recommended
Value/Range

Notes Source(s)

Reconstitution Solvent

Sterile distilled water,
TE buffer, or specific
buffers (see Table 2)

Choice of solvent may
depend on the
downstream

application.

Higher concentrations

Recommended Stock 1,000 - 25,000 may be prepared
Concentration units/mL depending on
experimental needs.
Briefly centrifuge the
vial before opening. ) )
] Centrifugation
o Add the desired -
Reconstitution ensures all lyophilized
volume of solvent. ]
Procedure powder is at the

Gently agitate to
dissolve. Avoid

vigorous shaking.

bottom of the vial.

Dissolution Time

15 - 30 minutes at

room temperature

If particulates remain,
incubate longer at

room temperature or
overnight at 4°C with

gentle rocking.

Table 2: Recommended Buffers for Mutanolysin Stock Solutions
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Buffer Composition pH Notes Source(s)
A common solvent for
Sterile Distilled Water Not specified creating single-use
aliquots.
Suitable for
applications involvin
TE Buffer 8.0 PP ) ) J
nucleic acid
extraction.
Recommended for
50 mM TES, 1 mM _
7.0 preparing a 1 mg/mL
MgCl2 ]
solution.
Storage buffer that
20 mM MES, 50 mM .
6.2 helps to stabilize the
NacCl, 50% glycerol
enzyme.
Table 3: Storage and Stability of Mutanolysin Solutions
Storage )
Storage Form Duration Notes Source(s)
Temperature
N At least 18
Lyophilized Protect from
-20°C months to 10 )
Powder moisture.
years
Up to 3 months o
Store in single-
(resuspended i
) use aliquots to
Reconstituted substrate) to 1 ]
) -20°C avoid repeated
Stock Solution year
) freeze-thaw
(reconstituted
- cycles.
antibodies)
Short-term ) ]
Less than 1 Avoid re-freezing
Storage (unused, 4°C ]
week after thawing.

unfrozen)
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Experimental Protocols
Protocol for Reconstitution of Lyophilized Mutanolysin

This protocol describes the steps for reconstituting lyophilized Mutanolysin to a desired stock

concentration.

Materials:

Lyophilized Mutanolysin vial

Sterile, nuclease-free water, TE buffer, or other desired reconstitution buffer

Sterile, low-retention microcentrifuge tubes

Pipettes and sterile filter tips

Microcentrifuge

Procedure:

Equilibrate: Allow the lyophilized Mutanolysin vial and the reconstitution buffer to equilibrate
to room temperature before opening.

Centrifuge: Briefly centrifuge the vial to ensure all the lyophilized powder is collected at the
bottom.

Reconstitute: Carefully open the vial and add the calculated volume of the chosen
reconstitution buffer to achieve the desired stock concentration (e.g., to make a 10,000 U/mL
stock from a 10,000 U vial, add 1 mL of buffer).

Dissolve: Gently swirl the vial or pipette the solution up and down slowly to dissolve the
powder. Avoid vigorous vortexing or shaking to prevent protein denaturation.

Incubate: Allow the vial to sit at room temperature for 15-30 minutes to ensure complete
dissolution. If particulates are still visible, the solution can be incubated for a couple of hours
at room temperature or overnight at 4°C with gentle rocking.
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» Aliquot: Once fully dissolved, dispense the Mutanolysin stock solution into sterile, single-
use aliquots in low-retention microcentrifuge tubes. The volume of the aliquots should be
based on your typical experimental needs to minimize waste.

o Store: Immediately store the aliquots at -20°C.

Protocol for Long-Term Storage of Mutanolysin Stock
Solutions

Proper storage is critical to maintain the enzymatic activity of Mutanolysin.
Materials:

e Reconstituted Mutanolysin stock solution

» Sterile, low-retention microcentrifuge tubes

Procedure:

 Aliquotting: Prepare single-use aliquots of the reconstituted Mutanolysin. This is the most
critical step to prevent degradation from multiple freeze-thaw cycles.

o Storage Temperature: Store the aliquots in a freezer at -20°C.

» Labeling: Clearly label each aliquot with the enzyme name, concentration, and date of
preparation.

e Thawing: When needed, thaw an aliquot on ice. Avoid repeated freeze-thaw cycles of the
same aliquot. Discard any unused portion of a thawed aliquot or store it at 4°C for very short-
term use (less than a week).

Diagrams
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Caption: Workflow for preparing and storing Mutanolysin stock solutions.

Mutanolysin Stock Solution Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Mutanolysin Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13387153#how-to-prepare-and-store-mutanolysin-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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